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Compound of Interest

Compound Name: 1,5-Dichlorohexane

Cat. No.: B3018785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the laboratory-scale synthesis of adiponitrile

from 1,5-dichlorohexane. The procedure is based on the principles of nucleophilic

substitution, a fundamental reaction in organic chemistry. Adiponitrile is a key industrial

intermediate, primarily used in the production of nylon 6,6. This protocol is intended for

research and development purposes.

Introduction
The synthesis of adiponitrile from 1,5-dichlorohexane proceeds via a double nucleophilic

substitution reaction (SN2) where the chlorine atoms are displaced by cyanide ions. The use of

a polar aprotic solvent, such as dimethyl sulfoxide (DMSO), is crucial for this reaction as it

effectively solvates the cation of the cyanide salt, leaving a "naked" and highly reactive cyanide

nucleophile. This enhances the rate of the SN2 reaction and minimizes potential side reactions.

A slight excess of the cyanide salt is used to ensure the complete conversion of the

dichloroalkane to the dinitrile.

Experimental Protocol
Materials and Equipment:

1,5-Dichlorohexane (C6H12Cl2)
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Sodium cyanide (NaCN)

Dimethyl sulfoxide (DMSO), anhydrous

Deionized water

Ethyl acetate

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Standard laboratory glassware

Reaction Scheme:

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add anhydrous dimethyl sulfoxide (DMSO).

Addition of Sodium Cyanide: Carefully add a slight molar excess of finely powdered sodium

cyanide (NaCN) to the DMSO with stirring. A molar ratio of approximately 2.2 to 2.5

equivalents of NaCN per equivalent of 1,5-dichlorohexane is recommended.

Heating: Heat the stirred suspension to a temperature between 120-140 °C.
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Addition of 1,5-Dichlorohexane: Slowly add 1,5-dichlorohexane to the heated reaction

mixture dropwise over a period of 30-60 minutes. An exothermic reaction may be observed.

Reaction: Maintain the reaction mixture at 120-140 °C with vigorous stirring for 4-6 hours, or

until the reaction is complete (monitoring by GC-MS is recommended to track the

disappearance of the starting material and the intermediate, 6-chlorohexanenitrile).

Workup - Quenching and Extraction:

Allow the reaction mixture to cool to room temperature.

Pour the cooled reaction mixture into a large volume of cold deionized water

(approximately 10 times the volume of DMSO used). This will precipitate the inorganic

salts and dissolve the DMSO.

Transfer the aqueous mixture to a separatory funnel and extract the adiponitrile with ethyl

acetate (3 x 100 mL).

Combine the organic extracts and wash them with deionized water (2 x 100 mL) to remove

residual DMSO, followed by a wash with brine (1 x 100 mL).

Drying and Solvent Removal:

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the ethyl acetate using a rotary evaporator to obtain the crude adiponitrile.

Purification:

Purify the crude adiponitrile by vacuum distillation. Collect the fraction boiling at the

appropriate temperature and pressure.
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Parameter Value

Reactants

1,5-Dichlorohexane 1.0 equivalent

Sodium Cyanide 2.2 - 2.5 equivalents

Solvent

Dimethyl Sulfoxide (DMSO) Anhydrous

Reaction Conditions

Temperature 120 - 140 °C

Reaction Time 4 - 6 hours

Purification

Method Vacuum Distillation

Expected Product

Adiponitrile Colorless to pale yellow oily liquid

Boiling Point 295 °C at 760 mmHg; ~164 °C at 14 mmHg[1]

Expected Yield High (specific yield depends on optimization)

Visualizations
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Caption: Experimental workflow for the synthesis of adiponitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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